Cas no 2172125-69-6 (2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172125-69-6
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 5943163
• PubChem ID: 165511379
• Update Time: 2025-10-29

2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclobutyl)acetic acid
• EN300-1550696
• 2172125-69-6
• 2-(1-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]methyl}cyclobutyl)acetic acid

• Inchi： 1S/C26H26N2O5/c29-23(28-17-26(12-6-13-26)15-24(30)31)11-5-14-27-25(32)33-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22H,6,12-17H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XJFZHMXMCHANMO-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(C#CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclobutyl)acetic acid

Research Brief on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclobutyl)acetic acid (CAS: 2172125-69-6)

In recent years, the compound 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclobutyl)acetic acid (CAS: 2172125-69-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and bioconjugation strategies. The presence of both a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclobutylacetic acid moiety makes it a versatile intermediate for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and its incorporation into this molecule allows for efficient deprotection under mild conditions. Additionally, the alkyne functionality in the but-2-ynamidomethyl segment provides a handle for click chemistry, enabling site-specific modifications and conjugation to biomolecules.

One of the key advancements in the application of 2172125-69-6 is its role in the development of peptide-based therapeutics. Researchers have utilized this compound to synthesize cyclic peptides with improved stability and bioavailability. The cyclobutyl ring contributes to conformational rigidity, which can enhance binding affinity to target proteins. Recent publications highlight its use in the design of inhibitors for protein-protein interactions, a challenging yet promising area in drug discovery.

In addition to its applications in peptide synthesis, 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclobutyl)acetic acid has been investigated for its potential in bioconjugation. The alkyne group allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction, to attach fluorescent probes, affinity tags, or other functional groups to peptides and proteins. This capability is particularly valuable for the development of diagnostic tools and targeted therapies.

Recent preclinical studies have demonstrated the compound's efficacy in model systems, showcasing its potential as a building block for next-generation therapeutics. For instance, derivatives of 2172125-69-6 have shown promising results in inhibiting enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Furthermore, its modular design allows for rapid diversification, enabling the exploration of structure-activity relationships (SAR) to optimize pharmacological properties.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively working on optimizing reaction conditions to improve yield and purity, which are critical for its broader adoption in industrial settings. Additionally, further studies are needed to fully elucidate its pharmacokinetic and toxicological profiles to ensure its safety and efficacy in clinical applications.

In conclusion, 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclobutyl)acetic acid (CAS: 2172125-69-6) represents a promising tool in chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a valuable asset for researchers aiming to develop novel therapeutics and diagnostic agents. Continued research and development efforts are expected to further unlock its potential, paving the way for innovative solutions in healthcare.